Cas no 149769-80-2 (1H-Pyrrole-2-carboxylic acid, 5-methoxy-)
149769-80-2 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 5-methoxy-
CAS No:149769-80-2
MF:C6H7NO3
MW:141.124681711197
CID:1322377
Update Time:2024-08-18
1H-Pyrrole-2-carboxylic acid, 5-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 5-methoxy-
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- Inchi: 1S/C6H7NO3/c1-10-5-3-2-4(7-5)6(8)9/h2-3,7H,1H3,(H,8,9)
- InChI Key: KJHUFMKKWXOLSG-UHFFFAOYSA-N
- SMILES: N1C(OC)=CC=C1C(O)=O
Computed Properties
- Exact Mass: 141.04261
Experimental Properties
- Density: 1.353±0.06 g/cm3(Predicted)
- Boiling Point: 368.3±22.0 °C(Predicted)
- PSA: 62.32
- pka: 5.07±0.10(Predicted)
1H-Pyrrole-2-carboxylic acid, 5-methoxy- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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